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Compound of Interest

Compound Name: Trimethylsulfoxonium iodide

Cat. No.: B160819

An In-depth Technical Guide to the Chemical Structure and Stability of Trimethylsulfoxonium
lodide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Trimethylsulfoxonium iodide, with the chemical formula [(CH3)sSO]*I-, is a versatile and
valuable sulfoxonium salt in modern organic synthesis.[1] It serves as a key precursor for the
generation of dimethyloxosulfonium methylide, a crucial reagent in the Corey-Chaykovsky
reaction for the synthesis of epoxides, cyclopropanes, and aziridines. This guide provides a
comprehensive overview of its chemical structure and stability, supported by quantitative data,
detailed experimental protocols, and logical diagrams to facilitate its effective use in research
and development.

Chemical Structure

Trimethylsulfoxonium iodide is an ionic compound consisting of a trimethylsulfoxonium
cation ([(CH3)3SO]*) and an iodide anion (I7).

Molecular Geometry and Bonding

The central sulfur atom in the trimethylsulfoxonium cation is bonded to three methyl (CHs)
groups and one oxygen atom. This arrangement results in a tetrahedral molecular geometry
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around the sulfur center.[1] The ion possesses an idealized Csv symmetry. It is isoelectronic
with trimethylphosphine oxide.

The structure is best represented as a salt, where the positive charge is formally on the sulfur
atom.
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Caption: lonic structure of Trimethylsulfoxonium lodide.

Physicochemical Properties

Trimethylsulfoxonium iodide is a white to light yellow crystalline powder.[2][3] Its key
properties are summarized in the table below.
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Property Value Reference(s)
Chemical Formula C3HqlOS [1]

Molecular Weight 220.07 g/mol [1]
Appearance White to light yellow crystalline Be

powder

Melting Point 208-212 °C (decomposes) [1]

Solubility in Water 15 g/L (20 °C) [3]

CAS Number 1774-47-6 [1]

Stability and Reactivity
General Stability and Storage

Trimethylsulfoxonium iodide is considered stable under normal temperatures and pressures.
[4][5] However, it exhibits sensitivity to certain conditions:

e Hygroscopicity: The salt is hygroscopic and should be stored in a dry place.[3]

» Light Sensitivity: It is sensitive to light and must be stored in a dark place, protected from
light.[3]

For optimal stability, it is recommended to store the compound in a cool, dry, well-ventilated
area in a tightly sealed container under an inert atmosphere.[3][5]

Incompatibilities and Decomposition

The compound's stability is compromised in the presence of certain substances. It is
incompatible with strong oxidizing agents and strong bases.[3][4][5]

Thermal decomposition occurs at its melting point (208-212 °C).[1] Hazardous decomposition
products include:

e Carbon monoxide (CO) and Carbon dioxide (COz2)
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e Sulfur oxides (SOx)

» Hydrogen iodide (HI)[4]

Incompatible .
Decomposition

Stability Concern Materials / Reference(s)
. Products
Conditions
] o Strong oxidizing Dimethyloxosulfonium
Chemical Reactivity [1103114]

agents, Strong bases methylide (with base)

CO, CO2, Sulfur
Temperatures >208 ]
Thermal Oxides, Hydrogen [1114]

°C
lodide

) Light, Moisture
Environmental ] N/A [3]
(hygroscopic)

Key Reactions
Synthesis Pathway

The most common laboratory and industrial synthesis involves the S-alkylation of dimethyl
sulfoxide (DMSOQO) with iodomethane (methyl iodide).[1] This Sn2 reaction is typically performed
by heating the reactants.

[Dimethyl Sulfoxide (DMSO)]

Godomethane (CH3ID

Click to download full resolution via product page

Heat (e.g., 70-80°C) Trimethylsulfoxonium lodide

Caption: Synthesis of Trimethylsulfoxonium lodide.

Generation of Dimethyloxosulfonium Methylide
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A critical reaction demonstrating its instability in the presence of a strong base is the formation
of dimethyloxosulfonium methylide (Corey's ylide). This is the foundational step for the Corey-

Trimethylsulfoxonium lodide Dlmethyloxosulfonym el
(Strong Base (e.g., NaH)) ~(Byproducts (e.g., Nal, H2)]

Click to download full resolution via product page

Chaykovsky reaction.

Caption: Generation of Corey's Ylide from TMSOI.

Experimental Protocols
Synthesis of Trimethylsulfoxonium lodide

This protocol is adapted from established literature procedures.[6]

o Materials:

o

Dimethyl sulfoxide (DMSO)

[¢]

lodomethane (Methyl lodide, Mel)

Pressure vessel or round-bottom flask with reflux condenser

o

o

Acetone (for washing)

o

Chloroform (optional, for washing)
e Procedure:

o Combine dimethyl sulfoxide (1.0 equivalent) and iodomethane (~1.0-2.5 equivalents) in a
pressure vessel.[6] Caution: lodomethane is volatile and toxic; this step must be
performed in a fume hood.[6]
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o Seal the vessel and stir the mixture at a controlled temperature, typically between 70-80
°C.[6] The reaction time can vary from 24 to 48 hours.[6]

o Monitor the reaction for the formation of a precipitate.
o After the reaction is complete, cool the mixture to room temperature.
o Filter the resulting solid precipitate.

o Wash the crude product thoroughly with a solvent like acetone or chloroform to remove
unreacted starting materials.[6]

o Dry the purified white to off-white crystals under reduced pressure. Recrystallization from
water may be performed for higher purity.[2]

Thermal Stability Analysis Workflow

While specific TGA/DSC studies for trimethylsulfoxonium iodide are not widely published, a
general workflow for assessing its thermal stability would follow standard protocols for thermal
analysis of chemical salts.
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Sample Preparation

Weigh 5-10 mg of TMSOI
in a TGA/DSC pan

Hermetically seal pan
(if volatile products expected)

p (TGA or DSC)

Instrument Setu

Place sample and reference
pans into instrument

Purge with inert gas

(e.g., Nitrogen)

Set temperature program
(e.g., ramp 10°C/min to 300°C)

Data Acquisitjon & Analysis

Initiate heating program
and record data

Plot Mass vs. Temp (TGA) or
Heat Flow vs. Temp (DSC)

Determine onset of decomposition
and mass loss percentages

Click to download full resolution via product page

Caption: General workflow for thermal stability analysis.

¢ Protocol for Thermogravimetric Analysis (TGA):

o Sample Preparation: Accurately weigh 5-10 mg of trimethylsulfoxonium iodide into a
TGA crucible (typically alumina).[7]

o Instrument Setup: Place the crucible onto the TGA balance. Purge the furnace with an
inert gas (e.g., nitrogen) at a constant flow rate.[8][9]
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o Heating Program: Initiate a dynamic heating program, for example, ramping the
temperature from 25 °C to 300 °C at a linear rate of 10 °C/minute.[9]

o Data Analysis: Record the sample mass as a function of temperature. The resulting TGA
curve will show a sharp decrease in mass at the decomposition temperature. The
derivative of this curve (DTG) can be used to pinpoint the temperature of maximum

decomposition rate.

» Protocol for Differential Scanning Calorimetry (DSC):

o

Sample Preparation: Weigh 3-10 mg of the sample into a DSC pan (e.g., aluminum) and
seal it.[10] An empty, sealed pan is used as a reference.

o Instrument Setup: Place the sample and reference pans into the DSC cell.

o Heating Program: Program the instrument to scan at a linear rate (e.g., 10 °C/minute) over
a temperature range that includes the melting/decomposition point (e.g., from 180 °C to
250 °C).[11]

o Data Analysis: The DSC thermogram plots the differential heat flow against temperature.
An endothermic peak will be observed corresponding to the melting and decomposition of
the sample. The onset temperature of this peak is taken as the decomposition
temperature.[11]

Conclusion

Trimethylsulfoxonium iodide is a structurally well-defined salt with predictable, yet critical,
stability considerations. While stable under proper storage conditions, its reactivity with strong
bases is fundamental to its utility in organic synthesis, and its thermal and environmental
sensitivities must be managed to ensure reagent integrity. The data and protocols provided in
this guide offer a technical foundation for the safe and effective application of
trimethylsulfoxonium iodide in advanced chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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